Cas no 9062-07-1 (ι-Carrageenin)

• Product name: ι-Carrageenin
• CAS No: 9062-07-1
• MF: C₂₄H₃₄O₃₁S₄
• MW: 946.768166065216
• CID: 93558
• PubChem ID: 87566755

ι-Carrageenin Chemical and Physical Properties

Names and Identifiers

• IRISH MOSS
• MOSS IRISH
• CARRAGEENAN IOTA TYPE
• CARRAGEENAN TYPE II
• CARRAGEENAN TYPE V
• I-CARRAGEENAN
• IOTA-CARRAGEENAN
• IOTA-CARRAGEENAN (TYPE II)
• CARRAGEENAN, IOTA-(RG)
• ι-Carrageenin
• 4-O-Sulfonato-β-D-galactopyranosyl-(1->4)-3,6-anhydro-2-O-sulfonato-α-D-galactopyranosyl-(1->3)-4-O-sulfonato-β-D-galactopyranosyl-(1->4)-3,6-anhydro-2-O-sulfonato-α-D-galactopyranose
• ι-Carrageenan
• SeaSpen PF
• Soageena MV 201
• Soageena MV 220
• Soageena MV 320
• Soageena MV 330
• TS 150
• Vicarin SD 389
• Viscarin ME 389
• Viscarin SD 309
• beta-Carrageenan 2,4'-bis(hydrogen sulfate)
• iota-Carrageenin
• I-Carrageenan IOTA Type
• Sigma C 1138
• [(2R,3R,4R,5R,6S)-4,5-dihydroxy-6-[[(1R,3R,4R,5S,8S)-3-[(2R,3S,4R,5R,6S)-5-hydroxy-2-(hydroxymethyl)-6-[[(1R,3S,4R,5S,8S)-3-hydroxy-4-sulfonatooxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-3-sulfonatooxyoxan-4-yl]oxy-4-sulfonatooxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-2-(hydroxymethyl)oxan-3-yl] sulfate
• (1->4)-3,6-anhydro-2-O-sulfonato-alpha-D-galactopyranosyl-(1->3)-4-O-sulfonato-beta-D-galactopyranan
• CHEBI:37168
• 9062-07-1
• Refined stage
• QIDSWKFAPCTSKL-RRQHLKGPSA-J

• MDL： MFCD00151512
• Inchi： InChI=1S/C24H38O31S4/c25-1-5-12(52-56(31,32)33)9(27)10(28)22(46-5)49-14-8-4-44-18(14)20(55-59(40,41)42)24(48-8)51-16-11(29)23(47-6(2-26)15(16)53-57(34,35)36)50-13-7-3-43-17(13)19(21(30)45-7)54-58(37,38)39/h5-30H,1-4H2,(H,31,32,33)(H,34,35,36)(H,37,38,39)(H,40,41,42)/p-4/t5-,6-,7-,8-,9-,10-,11-,12+,13+,14+,15+,16-,17+,18+,19-,20-,21+,22+,23+,24-/m1/s1
• InChI Key： QIDSWKFAPCTSKL-RRQHLKGPSA-J
• SMILES： OC[C@H]1O[C@@H](O[C@H]2[C@H]3CO[C@@H]2[C@H]([C@@H](O[C@@H]2[C@@H](O)[C@H](O[C@H]4[C@H]5CO[C@@H]4[C@H]([C@H](O5)O)OS([O-])(=O)=O)O[C@H](CO)[C@@H]2OS([O-])(=O)=O)O3)OS([O-])(=O)=O)[C@H](O)[C@@H](O)[C@H]1OS([O-])(=O)=O

Computed Properties

• Exact Mass: 945.99700
• Monoisotopic Mass: 945.9966890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 31
• Heavy Atom Count: 59
• Rotatable Bond Count: 12
• Complexity: 1840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.4
• Topological Polar Surface Area: 504Ų

Experimental Properties

• Solubility: H2O: 5 mg/mL hot, soluble
• Water Partition Coefficient: Partially soluble in water, Soluble in hot water. Insoluble in ethanol, in hot concentrated salt solutions.
• PSA: 503.69000
• LogP: -5.39640
• Merck: 1858

ι-Carrageenin Security Information

• WGK Germany：2
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：3

ι-Carrageenin Customs Data

• HS CODE：1302391100
• Customs Data：

  China Customs Code:

  1302391100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides